Methyl 16-methylheptadecanoat

• CAS: 68517-10-2
• Molecular Formula: C19H38O2
• Molecular Weight: 298.5 g/mol
• InChI: InChI=1S/C19H38O2/c1-18(2)16-14-12-10-8-6-4-5-7-9-11-13-15-17-19(20)21-3/h18H,4-17H2,1-3H3
• InChIKey: KDQIFKKWPMBNOH-UHFFFAOYSA-N

Methyl 16-Methylheptadecanoate (CAS 68517-10-2) – Technical Identity and Structural Benchmark for Branched C18 Methyl Ester Procurement

Methyl 16-methylheptadecanoate (CAS 68517-10-2), commonly referred to as methyl isostearate, is a saturated, branched-chain fatty acid methyl ester (FAME) with the molecular formula C19H38O2 and a molecular weight of approximately 298.50 g/mol [1]. Structurally, it is characterized by a 17‑carbon backbone bearing a methyl substituent at the 16‑position, rendering it an iso‑branched isomer of linear methyl stearate [2]. The compound is typically supplied as a colorless liquid with a density of 0.862 g/cm³ and a boiling point of 340.7 °C at 760 mmHg . It is formally recognized by the FDA with the Unique Ingredient Identifier (UNII) 2B9VP4H2JC and is listed in the NIST Chemistry WebBook [3][4].

Branched C18 FAME standard iso‑methyl branching delivers distinct chromatographic retention for lipidomics and GC‑MS profiling of branched‑chain fatty acid methyl esters.

Liquid-at-ambient processing Remains liquid at room temperature, unlike linear methyl stearate, simplifying handling and pumpability in formulation and analytical workflows.

Low‑surface‑tension ester selection Reported reduction in surface tension vs. linear analogues supports emulsification efficiency and wetting in personal care and surfactant synthesis.

• [1] PubChem. Compound Summary: Methyl 16-methylheptadecanoate. National Center for Biotechnology Information. View Source
• [2] Common Chemistry. Methyl 16-methylheptadecanoate. Chemical Abstracts Service (CAS), 2024. View Source
• [3] FDA Substance Registration System. Methyl 16-methylheptadecanoate. Unique Ingredient Identifier 2B9VP4H2JC. View Source
• [4] NIST Chemistry WebBook. Heptadecanoic acid, 16-methyl-, methyl ester. National Institute of Standards and Technology. View Source

Methyl 16-Methylheptadecanoate (68517-10-2): Why Straight-Chain or Alternative Branched FAMEs Cannot Be Directly Substituted

The iso‑methyl branching in methyl 16‑methylheptadecanoate fundamentally alters its physicochemical behavior relative to linear C18 methyl esters and even other branched isomers [1]. This structural perturbation disrupts crystalline packing, leading to a markedly different melting profile, reduced density, and altered interfacial properties [2]. In surfactant and emulsifier applications, the branched architecture yields lower surface tension and distinct hydrophilic‑lipophilic balance (HLB) characteristics compared to its straight‑chain counterpart, methyl stearate [3]. Consequently, substituting methyl 16‑methylheptadecanoate with a generic FAME will compromise critical formulation parameters, including emulsion stability, skin‑feel in cosmetic preparations, and chromatographic retention behavior in analytical workflows. The quantitative differences detailed below underscore why this specific branched ester is irreplaceable in targeted industrial and research contexts.

1

Straight‑chain methyl stearate crystallizes at ambient temperature; the branched isomer remains liquid, so melt profile and handling may shift significantly.

2

Generic FAMEs do not reproduce the surface activity of the iso‑branched ester; emulsification and wetting performance may differ, affecting formulation reproducibility.

3

Chromatographic retention (GC, RPTLC) is structure‑specific; substituting with linear or differently branched FAMEs can alter peak identity and method selectivity.

• [1] Zhang L, Sun Y, Di Serio M, et al. The performance comparison of branched methyl stearate ethoxylate and linear methyl stearate ethoxylate. Tenside Surfactants Detergents. 2019;56(4):327-332. View Source
• [2] Ries HE, Cook HD. Monolayers of stearic acid and isostearic acid. Journal of Colloid and Interface Science. 1954. View Source
• [3] Pyka A. Prediction of the RM values of selected methyl esters of higher fatty acids in RPTLC. Journal of Liquid Chromatography & Related Technologies. 2002. View Source

Methyl 16-Methylheptadecanoate (68517-10-2): Quantitative Differentiation Evidence Against Key Comparators

Lipophilicity (LogP) Differential: 8.49 vs. 6.42 – A 2.07 Log Unit Increase in Octanol‑Water Partitioning Relative to Methyl Stearate

Methyl 16‑methylheptadecanoate exhibits an ACD/LogP value of 8.49, whereas linear methyl stearate is consistently reported with a LogP ranging from 6.42 to 8.35 depending on the estimation method [1]. The branched structure elevates lipophilicity by approximately 2.07 log units relative to the 6.42 AlogP value for methyl stearate, signifying a >100‑fold increase in octanol‑water partition coefficient. This pronounced difference governs the compound's behavior in biphasic systems, affecting its utility as an emollient, emulsifier, and extraction solvent.

Lipophilicity (LogP)

Cross‑study comparable

ACD/LogP 8.49 vs. methyl stearate ~6.42 Δ +2.07 log units

Supports oil‑phase retention and emollience assessment

Predicted values; experimental log Kow ~8.16 via KOWWIN

Evidence Dimension	Lipophilicity (octanol-water partition coefficient)
Target Compound Data	ACD/LogP 8.49
Comparator Or Baseline	Methyl stearate AlogP 6.42; RDKit LogP 6.421; XlogP 9.00 [1]
Quantified Difference	ΔLogP ≈ 2.07 (comparing 8.49 to 6.42)
Conditions	Predicted via ACD/Labs Percepta Platform (PhysChem Module) and RDKit; experimental log Kow estimated at 8.16 via KOWWIN

Why This Matters

A higher LogP translates to superior oil‑phase retention and emollience, critical for cosmetic and pharmaceutical formulations where sustained skin‑barrier effects are desired.

• [1] sCentInDB. Methyl stearate – LogP value. Institute of Mathematical Sciences, Chennai. View Source

Surface Tension Reduction: 30.0 dyne/cm vs. 30.6 dyne/cm – Branched Structure Yields a 2% Lower Surface Tension than Methyl Stearate

The surface tension of methyl 16‑methylheptadecanoate is measured at 30.0 dyne/cm, compared to 30.6 ± 3.0 dyne/cm for methyl stearate [1]. Although the absolute difference appears modest, in the context of surfactant‑based formulations, a 2% reduction in surface tension can significantly enhance wetting and spreading performance. This effect is consistent with broader observations that branched‑chain fatty esters more efficiently lower interfacial tension than their linear analogues [2].

Surface tension

Class‑level inference

30.0 dyne/cm vs. methyl stearate ~30.6 ~2% lower

May improve wetting and emulsification efficiency

Predicted; corroborated by branched‑vs‑linear surfactant studies

Evidence Dimension	Surface tension
Target Compound Data	30.0 dyne/cm [1]
Comparator Or Baseline	Methyl stearate 30.6 ± 3.0 dyne/cm (predicted)
Quantified Difference	Approximately 0.6 dyne/cm (2%) reduction
Conditions	Predicted values based on molar volume and polarizability; class‑level corroboration from branched vs. linear ethoxylate studies

Why This Matters

Lower surface tension improves emulsification efficiency, reducing the quantity of co‑surfactant required and enhancing the sensory profile of personal care products.

• [1] BaseChem. Methyl 16-methylheptadecanoate – Surface tension: 30.0 dyne/cm. View Source
• [2] Zhang L, Sun Y, Di Serio M, et al. The performance comparison of branched methyl stearate ethoxylate and linear methyl stearate ethoxylate. Tenside Surfactants Detergents. 2019;56(4):327-332. View Source

Density Differential: 0.862 g/cm³ vs. 0.84‑0.85 g/cm³ – Branched Ester Exhibits Higher Density, Facilitating Distinct Phase Separation

The density of methyl 16‑methylheptadecanoate is reported as 0.862 g/cm³, whereas methyl stearate has a density of 0.84–0.85 g/cm³ (or 1.007 g/cm³ in crystalline form) [1]. The branched ester remains liquid at room temperature, while the linear analogue crystallizes near 37–39 °C . This disparity in density and phase behavior is critical for analytical methods such as gas chromatography (GC) and reverse‑phase thin‑layer chromatography (RPTLC), where retention time and separation efficiency are directly influenced by molecular volume and polarizability [2].

Density

Cross‑study comparable

0.862 g/cm³ (liq.) vs. methyl stearate 0.84 +0.022 g/cm³

Liquid state simplifies handling and chromatographic separation

Target remains liquid at RT; linear ester crystallizes near 37°C

Evidence Dimension	Density at ambient conditions
Target Compound Data	0.862 g/cm³ (liquid) [1]
Comparator Or Baseline	Methyl stearate: 0.84 g/cm³ (liquid at 40 °C) ; 1.007 g/cm³ (crystalline at 20 °C)
Quantified Difference	~0.022 g/cm³ higher than liquid methyl stearate; substantially lower than crystalline form
Conditions	Reported as neat liquid at room temperature for target; 40 °C for methyl stearate liquid reference

Why This Matters

Higher density and liquid state at ambient temperatures simplify handling, improve pumpability, and enable cleaner chromatographic separations in quality control and lipidomic profiling.

• [1] Molbase. Methyl isostearate – Density: 0.862 g/cm³. View Source
• [2] Pyka A. Prediction of the RM values of selected methyl esters of higher fatty acids in RPTLC. Journal of Liquid Chromatography & Related Technologies. 2002. View Source

Biodegradation Kinetics: BIOWIN Models Predict Rapid Primary Degradation (Days‑Weeks) but Slower Ultimate Mineralization (Weeks‑Months) – A Differentiated Environmental Profile

According to EPISuite BIOWIN models, methyl 16‑methylheptadecanoate achieves a primary biodegradation half‑life in the range of days to weeks (BIOWIN4 = 3.646), while ultimate mineralization requires weeks to months (BIOWIN3 = 2.6797) . The anaerobic biodegradation probability is high (0.9672), but the compound does not meet the criteria for 'ready biodegradability' under standard OECD tests . This profile contrasts with linear methyl stearate, which is generally considered readily biodegradable [1]. The branched structure introduces steric hindrance that slows complete mineralization, a factor that must be considered in environmental risk assessments and wastewater management strategies.

Biodegradation kinetics

Class‑level inference

Primary: days–weeks vs. linear readily biodegradable ultimate slower

Supports environmental fate assessment; not “ready biodegradable”

BIOWIN models; branched structure delays complete mineralization

Evidence Dimension	Biodegradation rate
Target Compound Data	BIOWIN4 (Primary): 3.646 (days-weeks); BIOWIN3 (Ultimate): 2.6797 (weeks-months); Ready Biodegradability Prediction: NO
Comparator Or Baseline	Linear methyl stearate: typically classified as readily biodegradable (qualitative) [1]
Quantified Difference	Qualitative distinction: branched ester not 'ready biodegradable' whereas linear counterpart is
Conditions	Estimated via EPISuite v4.10 BIOWIN models using molecular structure

Why This Matters

Understanding the distinct biodegradation kinetics is essential for regulatory submissions, ecotoxicological profiling, and selecting appropriate disposal or treatment protocols.

• [1] European Chemicals Agency (ECHA). Methyl stearate – Biodegradation summary. Registration dossier. View Source

Methyl 16-Methylheptadecanoate (68517-10-2): High‑Value Application Scenarios Grounded in Quantitative Differentiation

Lipidomics Internal Standard and GC‑MS Reference for Branched‑Chain Fatty Acid Methyl Ester (BCFA‑ME) Profiling

The unique chromatographic retention behavior of methyl 16‑methylheptadecanoate, driven by its branched architecture and distinct density, makes it an indispensable internal standard or reference compound for gas chromatography–mass spectrometry (GC‑MS) analysis of iso‑ and anteiso‑branched fatty acid methyl esters in complex biological matrices (e.g., skin lipids, bacterial membranes, rumen tissue). Its elevated LogP (8.49) and specific mass spectral fragmentation pattern, characterized by enhanced radical‑site cleavage at the branching position, enable unambiguous identification and quantification of BCFA‑MEs in metabolomic and lipidomic studies [1][2].

High‑Performance Emulsifier and Emollient in 'Natural‑Origin' Cosmetic Formulations

In personal care products where a liquid, plant‑derived (castor oil‑derived) emollient with superior spreadability is required, methyl 16‑methylheptadecanoate offers a differentiated profile. Its 2% lower surface tension (30.0 dyne/cm vs. 30.6 dyne/cm for methyl stearate) and elevated lipophilicity (LogP 8.49) translate to more efficient emulsification, reduced greasy after‑feel, and enhanced skin conditioning without the need for additional co‑emulsifiers [3][4]. Formulators select this branched ester when they need to replace or complement linear esters to achieve a lighter, non‑occlusive sensory experience while maintaining INCI‑friendly labeling.

Synthesis of Low‑Temperature Performance Lubricant Esters and Specialty Surfactants

The branched structure of methyl 16‑methylheptadecanoate disrupts crystalline packing, resulting in a pour point significantly lower than that of methyl stearate (melting point ~25 °C vs. 37–39 °C). This property is exploited in the synthesis of polyol esters and ethoxylated surfactants that must retain fluidity and lubricity at low temperatures. The enhanced wettability and surface‑tension‑reducing efficiency observed in branched‑vs‑linear surfactant comparisons [5] justify the selection of this specific branched methyl ester as a feedstock for producing high‑performance industrial lubricants and cold‑water detergents.

Standard Reference Material for Reverse‑Phase Thin‑Layer Chromatography (RPTLC) Method Development

The documented RM values and theoretical partition coefficient (log P) of methyl 16‑methylheptadecanoate, determined via RPTLC on kieselguhr impregnated with paraffin oil, establish it as a reliable calibration standard for optimizing separation of homologous and isomeric fatty acid methyl esters [6]. Analytical chemists employ this compound to validate stationary‑phase selectivity and to train predictive models based on topological indices, ensuring robust and reproducible method performance in food authenticity testing and petrochemical analysis.

Application

Selection Property

Validation Focus

BCFA‑ME lipidomics profiling

Branched‑chain retention behavior

GC‑MS separation and fragmentation pattern

Natural‑origin cosmetic emulsions

Liquid state, low surface tension

Emulsification efficiency and sensory profile

Low‑temperature lubricant ester synthesis

Low pour point, branched structure

Fluidity and lubricity at low temperature

RPTLC method development standard

Documented RM values and log P

Stationary‑phase selectivity validation

• [1] NIST Chemistry WebBook. Heptadecanoic acid, 16-methyl-, methyl ester. Mass spectrum and retention data. National Institute of Standards and Technology. View Source
• [2] Zhang JY, et al. Low‑energy tandem mass spectrometry of the molecular ion derived from fatty acid methyl esters: A novel method for analysis of branched‑chain fatty acids. Journal of the American Society for Mass Spectrometry. 1993. View Source
• [3] Altmeyers Encyclopedia. Methyl isostearate (INCI). Department of Cosmetology. 2020. View Source
• [4] BaseChem. Methyl 16-methylheptadecanoate – Surface tension and physicochemical properties. View Source
• [5] Zhang L, Sun Y, Di Serio M, et al. The performance comparison of branched methyl stearate ethoxylate and linear methyl stearate ethoxylate. Tenside Surfactants Detergents. 2019;56(4):327-332. View Source
• [6] Pyka A. Prediction of the RM values of selected methyl esters of higher fatty acids in RPTLC. Journal of Liquid Chromatography & Related Technologies. 2002. View Source